N-(2-bromo-3-chlorophenyl)-2-chloroacetamide

• IUPAC Name: N-(2-bromo-3-chlorophenyl)-2-chloroacetamide
• InChI: InChI=1S/C8H6BrCl2NO/c9-8-5(11)2-1-3-6(8)12-7(13)4-10/h1-3H,4H2,(H,12,13)
• InChI Key: QGVZHORAWTUQKG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Br)NC(=O)CCl
• Molecular Formula: C8H6BrCl2NO
• Molecular Weight: 282.95 g/mol

Description

N-(2-bromo-3-chlorophenyl)-2-chloroacetamide, also known as BCPC, is a synthetic compound that belongs to the class of chloroacetamides. It has been extensively studied for its potential use as a herbicide due to its selective activity against broadleaf weeds. The compound is also known for its biological activities and has been studied for its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-(2-bromo-3-chlorophenyl)-2-chloroacetamide as a herbicide involves inhibition of the enzyme protoporphyrinogen oxidase (PPO). PPO is involved in the synthesis of chlorophyll and heme in plants. Inhibition of this enzyme leads to the accumulation of toxic intermediates, which results in cell death. The compound has also been shown to have other modes of action, including inhibition of photosynthesis and cell division.
Biochemical and Physiological Effects:
N-(2-bromo-3-chlorophenyl)-2-chloroacetamide has been shown to have both biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to have antimicrobial activity against a wide range of bacteria and fungi. In addition, N-(2-bromo-3-chlorophenyl)-2-chloroacetamide has been shown to have antioxidant activity and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-bromo-3-chlorophenyl)-2-chloroacetamide is its selectivity against broadleaf weeds, which makes it an effective herbicide. The compound also has a low toxicity profile, which makes it safe for use in the environment. However, one limitation of N-(2-bromo-3-chlorophenyl)-2-chloroacetamide is its limited solubility in water, which can make it difficult to formulate as a herbicide. In addition, the compound has a short half-life in the environment, which can limit its efficacy as a herbicide.

Future Directions

There are several future directions for research on N-(2-bromo-3-chlorophenyl)-2-chloroacetamide. One area of interest is the development of new formulations of the compound that can improve its solubility and efficacy as a herbicide. Another area of interest is the study of the compound's potential as a drug candidate for the treatment of cancer and infectious diseases. Further research is also needed to understand the mechanism of action of N-(2-bromo-3-chlorophenyl)-2-chloroacetamide and to identify new targets for its activity.

Synthesis Methods

The synthesis of N-(2-bromo-3-chlorophenyl)-2-chloroacetamide involves the reaction of 2-bromo-3-chloroaniline with chloroacetyl chloride in the presence of a base. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then isolated and purified using standard techniques.

Scientific Research Applications

N-(2-bromo-3-chlorophenyl)-2-chloroacetamide has been studied extensively for its herbicidal activity. It has been shown to be effective against a wide range of broadleaf weeds and has been used in the formulation of commercial herbicides. The compound has also been studied for its potential applications in the field of medicine. It has been shown to have antitumor and antimicrobial activities and has been studied as a potential drug candidate.